Cas no 28069-01-4 (2,3-Butanediol,1,4-bis[(2-chloroethyl)amino]-, hydrochloride (1:2), (2R,3R)-rel-)

• Product Name: 2,3-Butanediol,1,4-bis[(2-chloroethyl)amino]-, hydrochloride (1:2), (2R,3R)-rel-
• CAS No: 28069-01-4
• MF: C₈H₁₉Cl₃N₂O₂
• MW: 281.607659578323
• CID: 262328
• PubChem ID: 24185242
• Update Time: 2025-04-19

2,3-Butanediol,1,4-bis[(2-chloroethyl)amino]-, hydrochloride (1:2), (2R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanediol,1,4-bis[(2-chloroethyl)amino]-, hydrochloride (1:2), (2R,3R)-rel-
• 2,3-Butanediol, dl-1,4-bis[(2-chloroethyl)amino]-, dihydrochloride
• 1,4-Bis-< 2-chlor-ethylamino> -1,4-didesoxy-erythrit Dihydrobromid
• 1,4-Bis-< 2-chlor-ethylamino> -1,4-didesoxy-erythrit Dihydrochlorid
• erythro-2, 1,4-bis(2-bromoethylamino)-, dihydrobromide
• meso-1,4-Bis-(2-brom-aethylamino)-butan-2,3-diol, Dihydrochlorid
• meso-1,4-Bis-(2-chlor-aethylamino)-butan-2,3-diol, Dihydrochlorid
• MP 605
• NSC44434
• 2, 1,4-bis[(2-dichloroethyl)amino]-, dihydrochloride-, D-
• 2, 1,4-bis[(2-chloroethyl)amino]-, dihydrochloride, (R-(R*,S*))-
• NSC-39071
• NSC39071
• MP 1416
• 28069-01-4
• NSC 39071
• d-2, 1,4-bis(2-chloroethylamino)-, dihydrochloride
• 24885-81-2
• NSC83290
• 2, 1,4-bis[(2-chloroethyl)amino]-, dihydrochloride (R*,R*)-(+-)-
• 2, dl-1,4-bis[(2-chloroethyl)amino]-, dihydrochloride
• 2, 1,4-bis[(2-chloroethyl)amino]-, dihydrochloride DL-
• NSC-83290

• Inchi： 1S/C8H18Cl2N2O2.ClH/c9-1-3-11-5-7(13)8(14)6-12-4-2-10;/h7-8,11-14H,1-6H2;1H/t7-,8-;/m1./s1
• InChI Key： RRGQNXVHMVLYGG-SCLLHFNJSA-N
• SMILES： ClCCNC[C@H]([C@@H](CNCCCl)O)O.Cl

Computed Properties

• Exact Mass: 280.05100
• Monoisotopic Mass: 280.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.5A^2

Experimental Properties

• Density: 1.245
• Boiling Point: 420.9°Cat760mmHg
• Flash Point: 208.3°C
• Refractive Index: 1.511
• PSA: 64.52000
• LogP: 0.94880